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Compound of Interest

Compound Name: 2-Tridecanol

Cat. No.: B154250 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the physicochemical properties,

hazards, and biological activities of 2-Tridecanol (CAS No. 1653-31-2). The information is

intended for researchers, scientists, and professionals in drug development and related fields.

Physicochemical Properties
2-Tridecanol is a secondary fatty alcohol with the chemical formula C₁₃H₂₈O.[1] It is a colorless

liquid or a low-melting solid.[1] Key physicochemical data are summarized in Table 1.

Table 1: Physicochemical Properties of 2-Tridecanol
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Property Value Source(s)

Molecular Formula C₁₃H₂₈O [1]

Molecular Weight 200.36 g/mol [1]

CAS Number 1653-31-2 [1]

Appearance Colorless liquid or solid melt

Melting Point 29-30 °C

Boiling Point 156-157 °C at 11 mmHg

Density 0.831 g/cm³

Flash Point 102.3 °C

Water Solubility Insoluble

logP (Octanol/Water Partition

Coefficient)
4.28810

Hazards and Toxicology
The toxicological profile of 2-Tridecanol is not extensively documented. However, data for

tridecanol isomers provide an indication of its potential hazards. It is classified as causing skin

irritation. Acute toxicity appears to be low via oral and dermal routes. A summary of available

toxicological data is presented in Table 2.

Table 2: Toxicological Data for Tridecanol and its Isomers
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Endpoint Species Route Value
Classificati
on/Result

Source(s)

Acute Oral

Toxicity

(LD50)

Rat Oral >2000 mg/kg

Not classified

as acutely

toxic

Acute Dermal

Toxicity

(LD50)

Rabbit Dermal

>2600 mg/kg

(for 1-

Tridecanol)

Not available

Acute

Inhalation

Toxicity

(LC50)

Rat Inhalation

>15.12 mg/L

(4h, for 1-

Tridecanol)

Not available

Skin Irritation Rabbit Dermal

8223 µg/24H

(for mixed

primary

isomers)

Mild irritant

Skin Irritation Rabbit Dermal Not specified

Moderate

skin irritation

(for 1-

Tridecanol)

Eye Irritation Not available Not available
No data

available

No data

available

Biological Activity and Mechanism of Action
Antibacterial Activity
Long-chain fatty alcohols, including 1-tridecanol, have demonstrated antibacterial activity

against Staphylococcus aureus.

Minimum Inhibitory Concentration (MIC): 10 µg/mL (for 1-Tridecanol)

Minimum Bactericidal Concentration (MBC): Not Determined (for 1-Tridecanol)
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Mechanism of Action: The precise mechanism of antibacterial action for 1-dodecanol and 1-

tridecanol is not fully elucidated. Unlike other long-chain alcohols that cause membrane

damage and leakage of potassium ions, 1-dodecanol and 1-tridecanol exhibit high antibacterial

activity without inducing significant membrane damage. This suggests a different mode of

action, which remains a subject for further investigation.

Pheromonal Activity
2-Tridecanol has been identified as an insect attractant and a pheromone in some species.

However, the specific signaling pathways and receptors involved in its pheromonal activity are

not well-documented in the available scientific literature.

Experimental Protocols
Synthesis of 2-Tridecanol via Grignard Reaction
A common method for the synthesis of secondary alcohols like 2-Tridecanol is the Grignard

reaction. This involves the reaction of an aldehyde with a Grignard reagent. For the synthesis

of 2-Tridecanol, undecylmagnesium bromide can be reacted with acetaldehyde.

Reaction Scheme:

CH₃(CH₂)₁₀MgBr + CH₃CHO → CH₃(CH₂)₁₀CH(OMgBr)CH₃ CH₃(CH₂)₁₀CH(OMgBr)CH₃ +

H₃O⁺ → CH₃(CH₂)₁₀CH(OH)CH₃ + Mg(OH)Br

Detailed Protocol:

Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux

condenser, a dropping funnel, and a magnetic stirrer, add magnesium turnings. Slowly add a

solution of 1-bromoundecane in anhydrous diethyl ether to the magnesium turnings under an

inert atmosphere (e.g., nitrogen or argon). The reaction is initiated by gentle heating. Once

the reaction starts, the remaining 1-bromoundecane solution is added dropwise at a rate that

maintains a gentle reflux. After the addition is complete, the mixture is refluxed for an

additional 30-60 minutes to ensure complete formation of the undecylmagnesium bromide.

Grignard Reaction: Cool the Grignard reagent to 0 °C in an ice bath. Add a solution of

acetaldehyde in anhydrous diethyl ether dropwise from the dropping funnel with vigorous

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b154250?utm_src=pdf-body
https://www.benchchem.com/product/b154250?utm_src=pdf-body
https://www.benchchem.com/product/b154250?utm_src=pdf-body
https://www.benchchem.com/product/b154250?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


stirring. After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for several hours.

Work-up: Cool the reaction mixture again in an ice bath and slowly add a saturated aqueous

solution of ammonium chloride to quench the reaction. The resulting mixture is then

transferred to a separatory funnel. The aqueous layer is extracted with diethyl ether. The

combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and

the solvent is removed under reduced pressure to yield the crude 2-Tridecanol.

Purification: The crude product can be purified by vacuum distillation or column

chromatography on silica gel.

Grignard Reagent Preparation

Grignard Reaction Work-up and Purification

Magnesium Turnings

Flame-dried flask
under inert atmosphere

1-Bromoundecane
in Anhydrous Ether Slow addition

Undecylmagnesium
Bromide Formation

Reflux

Reaction at 0°C to RTAcetaldehyde
in Anhydrous Ether

Dropwise addition
Alkoxide Intermediate Quench with aq. NH4Cl Extraction with

Diethyl Ether
Drying and Solvent

Removal
Purification

(Distillation/Chromatography)

Click to download full resolution via product page

Synthesis of 2-Tridecanol via Grignard Reaction.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is a suitable method for the analysis of 2-Tridecanol. The following is a general

protocol that can be adapted for specific instrumentation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b154250?utm_src=pdf-body
https://www.benchchem.com/product/b154250?utm_src=pdf-body-img
https://www.benchchem.com/product/b154250?utm_src=pdf-body
https://www.benchchem.com/product/b154250?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol:

Sample Preparation: Prepare a solution of 2-Tridecanol in a suitable solvent such as

hexane or dichloromethane at a concentration of approximately 1 mg/mL.

GC-MS Parameters:

Gas Chromatograph:

Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm

film thickness), is recommended.

Inlet: Split/splitless inlet, operated in split mode with a split ratio of 50:1.

Inlet Temperature: 250 °C.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp at 10 °C/min

to 250 °C and hold for 5 minutes.

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Ion Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Scan Range: m/z 40-400.

Data Analysis: The retention time and the mass spectrum of the analyte are compared with

those of an authentic standard of 2-Tridecanol for identification. Quantification can be

performed using an internal standard method.
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Sample Preparation
(1 mg/mL in Hexane)

GC Injection
(Split Mode)

GC Separation
(DB-5ms column,
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Workflow for GC-MS Analysis of 2-Tridecanol.

Conclusion
2-Tridecanol is a secondary fatty alcohol with potential applications stemming from its

antibacterial and pheromonal properties. While its physicochemical characteristics are well-

defined, there is a need for more comprehensive toxicological studies specifically on the 2-

isomer to fully assess its safety profile. Further research is also required to elucidate the

precise mechanisms underlying its biological activities. The provided experimental protocols for

synthesis and analysis offer a foundation for future investigations into this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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